Cas no 2034285-30-6 (5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034285-30-6
• MF: C₁₁H₁₃NOS₂
• MW: 239.357020139694
• CID: 5332601
• Update Time: 2025-11-01

5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-thia-5-azabicyclo[2.2.1]heptan-5-yl(3-methylthiophen-2-yl)methanone
• (3-methylthiophen-2-yl)-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C11H13NOS2/c1-7-2-3-14-10(7)11(13)12-5-9-4-8(12)6-15-9/h2-3,8-9H,4-6H2,1H3
• InChI Key： BMXKQGNNYCKAIU-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C(C1=C(C)C=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 73.8

Additional information on 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane

Research Brief on 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS: 2034285-30-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly those containing sulfur and nitrogen atoms, due to their diverse pharmacological activities. Among these, the compound 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS: 2034285-30-6) has emerged as a promising candidate for further investigation. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique bicyclic structure incorporating a thiophene moiety, has been synthesized through a series of innovative chemical reactions. Recent studies have demonstrated that the presence of the 3-methylthiophene-2-carbonyl group enhances the compound's stability and bioavailability, making it a viable scaffold for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized compound.

In vitro and in vivo studies have revealed that 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane exhibits notable activity against a range of biological targets. Preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, positioning it as a candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with specific receptor subtypes has sparked interest in its application for neurological disorders, although further mechanistic studies are required to elucidate its precise mode of action.

The pharmacokinetic profile of the compound has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties indicate favorable characteristics, such as moderate plasma protein binding and good permeability across biological membranes. These findings underscore its potential as a lead compound for further optimization and preclinical development.

Despite these promising results, challenges remain in the development of 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane as a therapeutic agent. Issues such as scalability of synthesis, potential off-target effects, and long-term toxicity need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-(3-methylthiophene-2-carbonyl)-2-thia-5-azabicyclo[2.2.1]heptane represents a compelling area of research in the chemical biology and medicinal chemistry landscape. Its unique structural features and promising biological activities warrant further exploration to unlock its full therapeutic potential. Continued interdisciplinary research will be crucial in translating these findings into tangible medical advancements.